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Cat. No.: B15804751
Get Quote
Introduction

Scandium acetate, with the chemical formula Sc(CHsCOO)s, is an inorganic compound that
exists in both anhydrous and various hydrated forms.[1] It is a colorless, water-soluble solid
that serves as a critical precursor in the synthesis of high-purity scandium-containing materials.
[1][2] This guide provides a comprehensive overview of the chemical formula, structure,
synthesis, and applications of scandium acetate, tailored for researchers, scientists, and
professionals in drug development and material science.

Chemical Formula and Forms

The fundamental chemical formula for scandium acetate is Sc(CHzCOO)s or CeHo0OsSc.[1][3]
It is commonly found in its anhydrous state or as a hydrate with a general formula of
Sc(CHs3COO0)s - xH20.[4] Several hydrated forms have been identified, including the
monohydrate, tetrahydrate, and hexahydrate.[5]
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Anhydrous Scandium _
Property o Hydrated Scandium Acetate
cetate

Chemical Formula Sc(CHsCOO0)s Sc(CHsCOO0)s - xH20

Varies with hydration state

Molecular Weight 222.09 g/mol (e.g., 243.13 g/mol for
monohydrate)[6]
CAS Number 3804-23-7[3] 304675-64-7[1]

White powder, crystals, or

Appearance White solid[1]
chunks

Chemical Structure

The anhydrous form of scandium acetate exhibits a unique one-dimensional coordination
polymer structure.[2] This structure consists of infinite chains of octahedral scandium(lil)
centers.[1][2] The scandium centers are linked together by bridging acetate ligands, which
creates a linear, extended structure throughout the crystal lattice.[2] Each scandium atom
maintains an octahedral coordination geometry within this polymeric chain.[2]
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Acetate Ligand

Monomeric Unit
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Synthesis of Scandium Acetate

Select Precursor

[Scandiurn Oxide (SczOsD [Scandiurn Hydroxide (SC(OH)3D [Acetic Acid (CH3COOHD

:

Evaporatlon & Crystalhzatlon

Vacuum Drying
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Applications of Scandium Acetate

Scandium Acetate

Grecursor for High-Purity Materials) (Catalysis) (Material Science)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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